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Compound of Interest

Compound Name: (R)-Cyclohex-3-enecarboxylic acid

Cat. No.: B029437 Get Quote

(R)-Cyclohex-3-enecarboxylic acid (CAS No: 5709-98-8) is a chiral organic compound that

serves as a valuable building block in synthetic chemistry, particularly in the development of

novel pharmaceutical agents.[1][2] Its structure, featuring a cyclohexene ring and a carboxylic

acid functional group, provides a unique scaffold for creating complex molecules. As with any

specialized chemical reagent, a thorough understanding of its properties and associated

hazards is paramount for ensuring laboratory safety and experimental integrity. This guide

provides a comprehensive overview of the safety and handling protocols for (R)-Cyclohex-3-
enecarboxylic acid, grounded in established chemical safety principles and data from

authoritative sources.

Section 1: Hazard Identification and Classification
The primary and most immediate hazard associated with (R)-Cyclohex-3-enecarboxylic acid
is its corrosive nature. Aggregated data from multiple suppliers and databases consistently

classifies this compound under the Globally Harmonized System (GHS) as causing severe skin

burns and eye damage.[3]

GHS Classification:

Hazard Class: Skin Corrosion/Irritation, Category 1B[3]

Hazard Statement: H314 - Causes severe skin burns and eye damage[3]
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Some sources also indicate a potential for dermal toxicity, classifying it as Acute Toxicity,

Dermal, Category 4, with the hazard statement H312 - Harmful in contact with skin.[4][5]

Signal Word: Danger[2][3]

The corrosive nature of this compound is inherent to its carboxylic acid functionality. While

generally considered weak acids compared to mineral acids, concentrated organic acids can

cause significant damage to biological tissues upon contact.[6]

Physical and Chemical Properties Summary
A clear understanding of the compound's physical properties is essential for anticipating its

behavior and implementing appropriate safety controls.

Property Value Source(s)

CAS Number 5709-98-8 [3][7][8]

Molecular Formula C₇H₁₀O₂ [3][7]

Molecular Weight 126.15 g/mol [3]

Appearance
Colorless to light yellow

oil/liquid
[1][7]

Boiling Point
90 °C @ 0.2 Torr; 130-133 °C

@ 4 mmHg
[2]

Density ~1.126 g/cm³ (Predicted) [2]

Solubility
Insoluble in water; Soluble in

methanol, chloroform
[2][9]

pKa 4.67 ± 0.20 (Predicted) [2]

Section 2: Toxicological Profile
A comprehensive toxicological profile for (R)-Cyclohex-3-enecarboxylic acid has not been

thoroughly established.[10] No specific LD50 or LC50 data is readily available for this
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compound. Therefore, a conservative approach to handling, based on its confirmed corrosive

properties and data from analogous structures, is imperative.

Acute Effects: The primary acute effect is severe irritation and chemical burns upon contact

with skin, eyes, and mucous membranes.[3][4] Inhalation of vapors or mists may cause

respiratory irritation.[10] Ingestion is likely to cause severe burns to the gastrointestinal tract.

[11]

Chronic Effects: Data on long-term exposure is not available.

Carcinogenicity and Mutagenicity: There is no evidence to suggest that this compound is a

carcinogen.[4][10] A study on the parent structure, cyclohexene, found it was not mutagenic

in the Ames test, although its chlorination products did show mutagenic effects.[1] Specific

mutagenicity data for (R)-Cyclohex-3-enecarboxylic acid is not available.

Given the data gaps, all routes of exposure (dermal, ocular, inhalation, ingestion) must be

strictly avoided.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling, incorporating both engineering controls and appropriate

PPE, is crucial. The following protocols are designed to minimize exposure risk.

Engineering Controls
Fume Hood: All manipulations of (R)-Cyclohex-3-enecarboxylic acid, including weighing,

transferring, and use in reactions, must be conducted in a properly functioning chemical

fume hood to prevent inhalation of vapors.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and have been recently tested.

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the compound's corrosive nature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/R_-Cyclohex-3-enecarboxylic-acid
https://wap.guidechem.com/encyclopedia/3-cyclohexenecarboxylic-acid-dic12948.html
https://www.capotchem.cn/doc/msds_5709-98-8.do
https://www.fishersci.com/store/msds?partNumber=AAA15229&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-cyclohexenecarboxylic-acid-dic12948.html
https://www.capotchem.cn/doc/msds_5709-98-8.do
https://pubmed.ncbi.nlm.nih.gov/11022256/
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://www.benchchem.com/product/b029437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye and Face Protection: Chemical splash goggles that meet EN166 (EU) or ANSI Z87.1

(US) standards are mandatory. Due to the severe corrosive potential, the use of a full-face

shield in addition to goggles is strongly recommended, especially when handling larger

quantities or when there is a risk of splashing.[11]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile gloves provide adequate protection

for incidental contact with many weak organic acids; however, they should be removed

and discarded immediately upon contamination.[12] For prolonged handling or immersion,

gloves made of more resistant materials like butyl rubber should be considered. Always

inspect gloves for tears or holes before use.

Lab Coat: A chemical-resistant lab coat or apron must be worn. Ensure it is fully buttoned.

Respiratory Protection: If working outside of a fume hood (not recommended) or in a

situation where ventilation is insufficient, a NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate acid gas cartridge is necessary.[11]

Workflow for Safe Handling
The following diagram outlines the critical steps for safely managing (R)-Cyclohex-3-
enecarboxylic acid in a research environment.
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Safe Handling Workflow for (R)-Cyclohex-3-enecarboxylic Acid

Preparation

Handling & Use

Cleanup & Disposal

1. Risk Assessment
Review SDS & SOP

2. Engineering Controls
Verify Fume Hood Operation

3. Don PPE
Goggles, Face Shield,

Lab Coat, Gloves

4. Material Transport
Use Secondary Containment

5. Aliquoting/Reaction
Work Inside Fume Hood

6. Container Management
Keep Tightly Closed,
Blanket with N2/Ar

7. Decontamination
Wipe Down Work Area

8. Waste Segregation
Collect in Labeled,

Corrosive-Compatible Container

9. Doff PPE
Proper Removal Technique

10. Personal Hygiene
Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

